1-(4-(tert-butyl)benzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Specification

• CAS No.: 1562304-58-8
• Molecular Formula: C20H29BN2O2
• Molecular Weight: 340.3 g/mol
• IUPAC Name: 1-[(4-tert-butylphenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• Standard InChI: InChI=1S/C20H29BN2O2/c1-18(2,3)16-10-8-15(9-11-16)13-23-14-17(12-22-23)21-24-19(4,5)20(6,7)25-21/h8-12,14H,13H2,1-7H3
• Standard InChI Key: NLWBJEKMQIURFE-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)CC3=CC=C(C=C3)C(C)(C)C
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)CC3=CC=C(C=C3)C(C)(C)C

Introduction

The compound 1-(4-(tert-butyl)benzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a complex organic molecule that incorporates several functional groups, including a pyrazole ring, a benzyl group, and a boronic acid pinacol ester. This compound is of interest in organic synthesis due to its potential applications in cross-coupling reactions, particularly in the formation of carbon-carbon bonds.

Applications

This compound could be used in Suzuki-Miyaura cross-coupling reactions, which are versatile methods for forming carbon-carbon bonds between aryl or vinyl boronic acids and organic halides or triflates. The presence of the boronic acid pinacol ester makes it a suitable partner for such reactions.

Related Compounds

Several compounds share similar structural elements or functional groups with 1-(4-(tert-butyl)benzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole:

• tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate (CAS No. 552846-17-0): This compound features a pyrazole ring with a boronic acid pinacol ester but lacks the benzyl group.

• 1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1362243-50-2): This compound includes a benzyl group attached to a pyrazole ring with a boronic acid pinacol ester, similar to the target compound but with different positioning.

Data Table for Related Compounds

Compound Name	CAS No.	Molecular Weight	Molecular Formula
tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate	552846-17-0	294.15	C14H23BN2O4
1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1362243-50-2	284.2	Not specified